Cas no 29872-19-3 (3,5-Pyridinedicarboxylic acid, 1,4-dihydro-1,2-dimethyl-, diethyl ester)

• Product name: 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-1,2-dimethyl-, diethyl ester
• CAS No: 29872-19-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426
• CID: 238039
• PubChem ID: 71357446

3,5-Pyridinedicarboxylic acid, 1,4-dihydro-1,2-dimethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-1,2-dimethyl-, diethyl ester
• diethyl 1,2-dimethyl-4H-pyridine-3,5-dicarboxylate
• Diethyl 1,2-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• DTXSID60781520
• 29872-19-3

• Inchi： InChI=1S/C13H19NO4/c1-5-17-12(15)10-7-11(13(16)18-6-2)9(3)14(4)8-10/h8H,5-7H2,1-4H3
• InChI Key： NWHNUVAQVJKIIO-UHFFFAOYSA-N
• SMILES： CN1C=C(C(OCC)=O)CC(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 253.13147
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84